BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Profile of 1-Nitro-2-naphthoic
Acid: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Nitro-2-naphthoic acid

Cat. No.: B186672

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 1-Nitro-
2-naphthoic acid (CAS No: 103987-83-3), a key organic intermediate. This document is
intended for researchers, scientists, and professionals in the fields of chemical synthesis and
drug development, offering a consolidated resource for the compound's structural
characterization through Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and
Mass Spectrometry (MS).

Introduction

1-Nitro-2-naphthoic acid is a nitrated derivative of 2-naphthoic acid. Its molecular structure,
featuring a naphthalene core with both a nitro group and a carboxylic acid group in ortho
positions, gives rise to a unique spectroscopic fingerprint. Accurate interpretation of its NMR,
IR, and MS data is crucial for confirming its identity, purity, and for understanding its chemical
behavior in various applications.

Spectroscopic Data

While a complete, publicly available dataset from a single source is not readily accessible, the
following tables summarize the expected and reported spectroscopic characteristics for 1-
Nitro-2-naphthoic acid and related compounds. This information is compiled from various
chemical databases and spectroscopic prediction tools.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicting the precise chemical shifts for 1-Nitro-2-naphthoic acid requires computational
methods or experimental data, which is not currently available in publicly accessible peer-
reviewed literature. However, based on the analysis of similar structures, the following are the
anticipated regions for the proton (*H) and carbon (*3C) NMR signals.

Table 1: Predicted *H NMR Chemical Shifts for 1-Nitro-2-naphthoic acid

Predicted Chemical Shift

Proton Multiplicity
(ppm)

Carboxylic Acid (-COOH) >10 Singlet

Aromatic Protons 7.5-9.0 Multiplets

Table 2: Predicted 13C NMR Chemical Shifts for 1-Nitro-2-naphthoic acid

Carbon Predicted Chemical Shift (ppm)
Carboxylic Acid (-COOH) 165 - 175
Carbon bearing Nitro group (C-NO2) 140 - 150
Aromatic Carbons 120 - 140

Infrared (IR) Spectroscopy

The IR spectrum of 1-Nitro-2-naphthoic acid is characterized by the vibrational frequencies of
its key functional groups. The PubChem database indicates the availability of vapor phase IR
spectra for this compound.[1] The characteristic absorption bands are summarized below.

Table 3: Key IR Absorption Bands for 1-Nitro-2-naphthoic acid
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Functional Group

Vibrational Mode

Expected Wavenumber

(cm~)
O-H (Carboxylic Acid) Stretching 3300 - 2500 (broad)
C=0 (Carboxylic Acid) Stretching 1710 - 1680
N-O (Nitro Group) Asymmetric Stretching 1550 - 1500
N-O (Nitro Group) Symmetric Stretching 1370 - 1330
C=C (Aromatic) Stretching 1600 - 1450
C-H (Aromatic) Bending (out-of-plane) 900 - 690

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its

fragments. PubChem indicates the availability of GC-MS data for 1-Nitro-2-naphthoic acid

from the NIST Mass Spectrometry Data Center.[1]

Table 4: Mass Spectrometry Data for 1-Nitro-2-naphthoic acid

Parameter Value
Molecular Formula C11H7NOa4
Molecular Weight 217.18 g/mol
Expected Fragmentation Pattern

[M]+e 217
[M-OH]+ 200
[M-NOz]+ 171
[M-COOH]+ 172

Experimental Protocols
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Detailed experimental protocols for the synthesis and spectroscopic characterization of 1-Nitro-
2-naphthoic acid are not readily available in the public domain. However, a general workflow
for obtaining such data is presented below.

General Synthesis Approach

The synthesis of 1-Nitro-2-naphthoic acid would likely involve the nitration of 2-naphthoic
acid. A typical procedure would involve the use of a nitrating agent, such as a mixture of nitric
acid and sulfuric acid, under controlled temperature conditions. Purification of the product
would likely be achieved through recrystallization.

Spectroscopic Analysis Workflow

General Workflow for Spectroscopic Analysis

Synthesis & Purification

Synthesis of 1-Nitro-2-naphthoic acid

Purification (e.g., Recrystallization)

ectroscopic Apalysis

NMR Spectroscopy (1H & 13C)

IR Spectroscopy Mass Spectrometry

Data Interpretation

Structure Elucidation & Confirmation

Reporting

Technical Report / Publication
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General workflow for obtaining and analyzing spectroscopic data.

Inter-connectivity of Spectroscopic Data

The different spectroscopic techniques provide complementary information that, when
combined, allows for the unambiguous identification of 1-Nitro-2-naphthoic acid.

Complementary Nature of Spectroscopic Data

1-Nitro-2-naphthoic Acid

Identifies functional groups '\ Determines molecular weight

Provides carbon-hydrogen framework (-COOH, -NO2) and fragmentation

NMR
(1H’ 13C)

Confirmed Structure

Click to download full resolution via product page
Logical relationship of complementary spectroscopic techniques.

Conclusion

This technical guide provides a summary of the available and expected spectroscopic data for
1-Nitro-2-naphthoic acid. While a complete experimental dataset in the public domain is
elusive, the information presented here serves as a valuable resource for the identification and
characterization of this important chemical compound. Further research to obtain and publish a
complete set of experimental spectra is encouraged to facilitate future scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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